Cas no 87812-99-5 (Dibenzofuran, 1-nitro-)

Dibenzofuran, 1-nitro- structure
Dibenzofuran, 1-nitro- structure
Product Name:Dibenzofuran, 1-nitro-
CAS No:87812-99-5
MF:C12H7NO3
MW:213.188883066177
CID:730591
Update Time:2023-12-07

Dibenzofuran, 1-nitro- Chemical and Physical Properties

Names and Identifiers

    • Dibenzofuran, 1-nitro-
    • 1-nitrodibenzofuran
    • 1-Nitrodibenzofuran (ACI)
    • Inchi: 1S/C12H7NO3/c14-13(15)9-5-3-7-11-12(9)8-4-1-2-6-10(8)16-11/h1-7H
    • InChI Key: AMKYSWHDHALJOT-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C2=C(OC3C2=CC=CC=3)C=CC=1)=O

Dibenzofuran, 1-nitro- Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium hydride
Reference
A convenient synthesis of two dibenzofurans
Sierakowski, Andrew F., Australian Journal of Chemistry, 1983, 36(6), 1281-3

Production Method 2

Reaction Conditions
1.1 Catalysts: Sodium hydride
Reference
Synthesis of dibenzofuran and its nitro derivatives
Maevskii, Yu. V.; et al, Khimiya Geterotsiklicheskikh Soedinenii, 1986, (6),

Production Method 3

Reaction Conditions
1.1 Catalysts: Pyridine ,  Pyridinium chloride
2.1 Reagents: Sodium hydride
Reference
A convenient synthesis of two dibenzofurans
Sierakowski, Andrew F., Australian Journal of Chemistry, 1983, 36(6), 1281-3

Production Method 4

Reaction Conditions
1.1 -
2.1 Catalysts: Pyridine ,  Pyridinium chloride
3.1 Reagents: Sodium hydride
Reference
A convenient synthesis of two dibenzofurans
Sierakowski, Andrew F., Australian Journal of Chemistry, 1983, 36(6), 1281-3

Production Method 5

Reaction Conditions
1.1 Reagents: Sodium carbonate Catalysts: Palladium diacetate Solvents: Dimethylacetamide
Reference
The intramolecular Heck reaction
Link, J. T., Organic Reactions (Hoboken, 2002, 60,

Production Method 6

Reaction Conditions
1.1 Reagents: Pyridine ,  Potassium tert-butoxide ,  2-Propanol, 2-methyl-, copper(1+) salt Solvents: 1,2-Dimethoxyethane ;  1.5 h, 90 °C
Reference
Copper(I) t-butoxide
Tsuda, Tetsuo; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2009, 1, 1-7

Production Method 7

Reaction Conditions
1.1 Reagents: Aluminum chloride
Reference
Regioselective preparation of 2- and 3-nitrodibenzofurans by the direct nitration of dibenzofuran
Keumi, Takashi; et al, Bulletin of the Chemical Society of Japan, 1982, 55(2), 629-30

Production Method 8

Reaction Conditions
1.1 Reagents: Trifluoroacetic acid ,  Nitric acid
Reference
Studies on dibenzofuran and its derivatives. XXIX. Nitration of dibenzofuran
Keumi, Takashi; et al, Nippon Kagaku Kaishi, 1987, (2), 191-6

Production Method 9

Reaction Conditions
1.1 Reagents: Nitric acid Solvents: Acetic acid
Reference
Studies on dibenzofuran and its derivatives. XXIX. Nitration of dibenzofuran
Keumi, Takashi; et al, Nippon Kagaku Kaishi, 1987, (2), 191-6

Production Method 10

Reaction Conditions
1.1 Reagents: Trifluoromethanesulfonic acid ,  Nitric acid Solvents: Dichloromethane
Reference
Studies on dibenzofuran and its derivatives. XXIX. Nitration of dibenzofuran
Keumi, Takashi; et al, Nippon Kagaku Kaishi, 1987, (2), 191-6

Dibenzofuran, 1-nitro- Raw materials

Dibenzofuran, 1-nitro- Preparation Products

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